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Compound of Interest

Compound Name: Britannin

Cat. No.: B600242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Britanin, a sesquiterpene lactone of significant interest in the scientific

community. The information is curated for professionals in research and drug development,

with a focus on quantitative data, experimental methodologies, and the molecular pathways

influenced by this compound.

Britanin (C₁₉H₂₆O₇) is a pseudoguaianolide-type sesquiterpene lactone found in various Inula

species.[1][2] It has garnered attention for its diverse biological activities, including anti-

inflammatory, antioxidant, and potent anti-tumor properties.[2][3] This document serves as a

detailed resource, consolidating key technical information to facilitate further research and

development.

Physical and Chemical Properties of Britanin
The following table summarizes the key physical and chemical properties of Britanin. This data

is essential for its handling, formulation, and analysis in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b600242?utm_src=pdf-interest
https://www.researchgate.net/figure/Western-blot-analysis-for-determination-of-BaxBcl-2-ratio-in-U87MG-cells-Treatments-24_fig4_6275148
https://www.researchgate.net/figure/Western-blot-analysis-of-Bax-and-Bcl-2-proteins-Immunoblot-results-are-from-a_fig2_322550404
https://www.researchgate.net/figure/Western-blot-analysis-of-Bax-and-Bcl-2-proteins-Immunoblot-results-are-from-a_fig2_322550404
https://m.youtube.com/watch?v=QSztChmDY44
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₂₆O₇ [4][5][6]

Molecular Weight 366.41 g/mol [4][5][6]

Appearance White to off-white solid/crystals [4]

Melting Point 189-191 °C [4]

Boiling Point (Predicted) 491.8 ± 45.0 °C [4]

Density (Predicted) 1.25 ± 0.1 g/cm³ [4]

pKa (Predicted) 14.08 ± 0.70 [4]

Solubility

Soluble in DMSO, methanol,

ethanol, and other organic

solvents.

[4]

Storage Temperature 4°C, protect from light. [4]

IUPAC Name

[(3aS,5R,5aS,6S,8S,8aS,9S,9

aR)-9-acetyloxy-8-hydroxy-

5,8a-dimethyl-1-methylidene-2-

oxo-4,5,5a,6,7,8,9,9a-

octahydro-3aH-azuleno[6,5-

b]furan-6-yl] acetate

[5]

CAS Number 33627-28-0 [4]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of scientific

findings. Below are methodologies for key experiments related to Britanin.

1. Isolation and Purification of Britanin (General Protocol)

While a specific, detailed protocol for Britanin isolation is not readily available in the provided

search results, a general procedure can be outlined based on the isolation of similar

compounds from Inula species.
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Caption: General workflow for the isolation and characterization of Britanin.
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Extraction: Powdered root of the Inula species is refluxed with a solvent such as

dichloromethane.

Concentration: The solvent is removed under reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography, often using silica

gel or Sephadex, with a gradient of solvents (e.g., hexane-ethyl acetate) to separate

fractions based on polarity.

Purification: Fractions showing biological activity are further purified using techniques like

High-Performance Liquid Chromatography (HPLC) to isolate pure Britanin.

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as Mass Spectrometry (MS), Nuclear Magnetic Resonance

(NMR), and Infrared (IR) Spectroscopy.

2. Spectroscopic Analysis of Britanin

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the carbon-hydrogen framework of Britanin. Key signals would include those for the methyl

groups, the protons and carbons of the azulene core, and the characteristic signals for the α-

methylene-γ-lactone moiety.

Infrared (IR) Spectroscopy: The IR spectrum of Britanin would show characteristic absorption

bands for its functional groups, including C=O stretching for the lactone and ester groups,

and O-H stretching for the hydroxyl group.

Mass Spectrometry (MS): MS is used to determine the molecular weight and molecular

formula of Britanin. High-resolution mass spectrometry can provide the exact mass,

confirming the elemental composition.

3. Western Blot Analysis for Bcl-2 and Bax Expression

This protocol is used to investigate the effect of Britanin on the expression of apoptosis-related

proteins.
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Cell Lysis: Cancer cells (e.g., MCF-7 breast cancer cells) are treated with Britanin for a

specified time. The cells are then harvested and lysed to extract total protein.

Protein Quantification: The total protein concentration in the lysates is determined using a

standard assay (e.g., BCA assay).

SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium

dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g.,

PVDF or nitrocellulose).

Immunoblotting: The membrane is blocked and then incubated with primary antibodies

specific for Bcl-2 and Bax. A loading control antibody (e.g., β-actin) is also used.

Detection: The membrane is then incubated with a secondary antibody conjugated to an

enzyme (e.g., HRP). The protein bands are visualized using a chemiluminescent substrate.

Analysis: The intensity of the bands is quantified to determine the relative expression levels

of Bcl-2 and Bax in treated versus untreated cells.

Signaling Pathways Modulated by Britanin
Britanin exerts its biological effects, particularly its anticancer activities, by modulating several

key signaling pathways.

1. NF-κB/ROS Pathway

Britanin has been shown to interfere with the NF-κB (Nuclear Factor kappa B) pathway, a

critical regulator of inflammation and cell survival.[1][7] This is often linked to its ability to

modulate Reactive Oxygen Species (ROS) levels within the cell.
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Caption: Britanin's interference with the NF-κB/ROS signaling pathway.

2. Keap1-Nrf2 Pathway

Britanin can block the Keap1-Nrf2 pathway.[1][7] It does so by covalently binding to a cysteine

residue on Keap1, which prevents the degradation of Nrf2. Nrf2 then translocates to the

nucleus and activates the transcription of antioxidant genes.
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Caption: Blockade of the Keap1-Nrf2 pathway by Britanin.

3. c-Myc/HIF-1α/PD-L1 Axis

Britanin can modulate the c-Myc/HIF-1α signaling axis, which leads to a downregulation of the

immune checkpoint protein PD-L1.[1][7] This can enhance the anti-tumor immune response.
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Caption: Modulation of the c-Myc/HIF-1α/PD-L1 axis by Britanin.

4. Mitochondrial Apoptotic Pathway

In cancer cells, Britanin can induce apoptosis through the mitochondrial pathway.[8] It

increases the generation of ROS, which leads to a decrease in the anti-apoptotic protein Bcl-2

and an increase in the pro-apoptotic protein Bax.[8] This disrupts the mitochondrial membrane

potential, causing the release of cytochrome c and subsequent activation of caspases.
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Caption: Induction of the mitochondrial apoptotic pathway by Britanin.

5. PI3K/Akt/NF-κB Signaling Pathway

Britanin has been shown to inhibit the PI3K/Akt/NF-κB signaling pathway in human prostate

cancer cells, leading to decreased cell proliferation and migration.[9]
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Caption: Inhibition of the PI3K/Akt/NF-κB pathway by Britanin.

This technical guide provides a solid foundation for researchers and professionals working with

Britanin. The compiled data and outlined protocols, along with the visual representation of its

mechanisms of action, should aid in the design of future studies and the development of this

promising natural compound for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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